Cas no 1219124-64-7 (3-Benzyloxy-1-propanol-d6)

• Product Name: 3-Benzyloxy-1-propanol-d6
• CAS No: 1219124-64-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5055892
• Update Time: 2025-06-07

3-Benzyloxy-1-propanol-d6 Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-1-propanol-d6

• Inchi： 1S/C10H14O2/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： FUCYABRIJPUVAT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC([H])([H])C([H])([H])C([H])([H])O

Experimental Properties

• Solubility: Dichloromethane; Ethyl Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-Benzyloxy-1-propanol-d6

Introduction to 3-Benzyloxy-1-propanol-d6 (CAS No. 1219124-64-7)

3-Benzyloxy-1-propanol-d6, with the CAS number 1219124-64-7, is a deuterated compound that has gained significant attention in the fields of chemical and pharmaceutical research. This compound is a deuterated analog of 3-benzyloxy-1-propanol, where the hydrogen atoms are replaced by deuterium (D). The introduction of deuterium atoms imparts unique properties to the molecule, making it valuable for various applications, including nuclear magnetic resonance (NMR) spectroscopy, metabolic studies, and as a reference standard in analytical chemistry.

The chemical structure of 3-Benzyloxy-1-propanol-d6 consists of a benzyloxy group attached to a propyl chain, with all hydrogen atoms replaced by deuterium. This structural modification enhances the compound's stability and reduces its metabolic degradation, which is particularly useful in pharmacological studies. The benzyloxy group provides additional functional versatility, allowing for further derivatization and conjugation with other molecules.

In recent years, the use of deuterated compounds like 3-Benzyloxy-1-propanol-d6 has become increasingly prevalent in NMR spectroscopy. Deuterium atoms have a distinct NMR signal compared to hydrogen atoms, which allows for clearer and more precise spectral analysis. This property is crucial for elucidating the structure and dynamics of complex molecules, such as proteins and nucleic acids. Researchers can use 3-Benzyloxy-1-propanol-d6 as an internal standard or solvent to improve the resolution and accuracy of NMR experiments.

Beyond NMR spectroscopy, 3-Benzyloxy-1-propanol-d6 has found applications in metabolic studies. Deuterated compounds are often used to trace the metabolic pathways of drugs and other bioactive molecules. By labeling specific positions with deuterium, researchers can monitor the fate of these molecules in biological systems with greater precision. This is particularly useful in drug development, where understanding the metabolism and pharmacokinetics of new compounds is essential for optimizing their therapeutic potential.

In the context of drug development, 3-Benzyloxy-1-propanol-d6 can serve as a valuable tool for assessing the stability and bioavailability of candidate drugs. The increased stability conferred by deuterium substitution can lead to longer half-lives and reduced toxicity, which are desirable properties for therapeutic agents. Additionally, the use of deuterated analogs can help identify potential metabolic liabilities early in the drug discovery process, thereby reducing the risk of late-stage failures.

The synthesis of 3-Benzyloxy-1-propanol-d6 typically involves several steps, including the deuteration of 3-benzyloxy-1-propanol. Various methods have been reported in the literature for achieving high levels of deuteration efficiency and purity. For example, one common approach involves catalytic deuteration using deuterium gas (D₂) in the presence of a suitable catalyst. Another method involves the use of deuterated solvents or reagents to introduce deuterium atoms into specific positions on the molecule.

The purity and isotopic enrichment of 3-Benzyloxy-1-propanol-d6 are critical parameters that affect its performance in various applications. High-purity samples with well-defined isotopic compositions are essential for accurate NMR spectroscopy and reliable metabolic studies. Therefore, rigorous quality control measures are typically employed during synthesis and purification processes to ensure that the final product meets stringent specifications.

In summary, 3-Benzyloxy-1-propanol-d6 (CAS No. 1219124-64-7) is a versatile deuterated compound with significant applications in chemical and pharmaceutical research. Its unique properties make it an invaluable tool for NMR spectroscopy, metabolic studies, and drug development. As research continues to advance in these fields, the demand for high-quality deuterated compounds like 3-Benzyloxy-1-propanol-d6 is likely to grow, driving further innovation and discovery.